Cas no 405278-63-9 (2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid)

• Product Name: 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid
• CAS No: 405278-63-9
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• MDL: MFCD00600615
• CID: 3103088
• PubChem ID: 577040
• Update Time: 2025-05-22

2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazole-3-amido)benzoic acid
• CS-0251313
• EN300-54337
• FRA27863
• 2-(1H-pyrazole-3-amido)benzoicacid
• SR-01000532391
• SR-01000532391-1
• G44876
• AKOS001740636
• Benzoic acid, 2-(5-pyrazolylcarbonylamino)-
• Z398796044
• 405278-63-9
• HLSFGRIYROGCTO-UHFFFAOYSA-N
• MFCD00600615
• 2-(4H-PYRAZOLE-3-AMIDO)BENZOIC ACID
• STK677190
• 2-[(1H-Pyrazol-5-ylcarbonyl)amino]benzoic acid #
• Oprea1_125630
• 2-(1H-pyrazole-5-carbonylamino)benzoic acid
• 2-[(1H-Pyrazol-3-ylcarbonyl)amino]benzoic acid
• 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid

• MDL： MFCD00600615
• Inchi： 1S/C11H9N3O3/c15-10(9-5-6-12-14-9)13-8-4-2-1-3-7(8)11(16)17/h1-6H,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： HLSFGRIYROGCTO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 231.06439116Da
• Monoisotopic Mass: 231.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid

Recent Advances in the Study of 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid (CAS: 405278-63-9)

2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid (CAS: 405278-63-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly due to its unique structural features that enable interactions with various biological targets. This research brief consolidates the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure combines a pyrazole ring with an aminobenzoic acid moiety, which has been shown to exhibit promising pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent research has identified 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid as a potential inhibitor of key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to modulate cyclooxygenase (COX) and lipoxygenase (LOX) activities, suggesting its utility in developing anti-inflammatory agents. Additionally, its interaction with protein kinases has been investigated, revealing its potential as a lead compound for targeted cancer therapies.

One of the most notable findings in recent years is the compound's role in modulating immune responses. Preclinical studies have shown that 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid can influence cytokine production and immune cell activation, making it a candidate for autoimmune disease treatment. These findings are supported by in vitro and in vivo data, although further clinical validation is required to confirm its efficacy and safety in humans.

Despite these promising results, challenges remain in the development of 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic properties, with some success in improving solubility and tissue penetration.

In conclusion, 2-(1{H}-Pyrazol-3-ylcarbonyl)aminobenzoic Acid (CAS: 405278-63-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable candidate for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.